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Introduction

Neutrophil chemotaxis, the directed migration of neutrophils toward a chemical gradient, is a
fundamental process in the innate immune response and inflammation.[1] Dysregulation of
neutrophil migration is implicated in various inflammatory diseases. Wnt5a, a secreted
glycoprotein, is a key ligand in the non-canonical Wnt signaling pathway and has been
identified as a potent chemoattractant for human neutrophils.[2][3] Stimulation of neutrophils
with Wnt5a induces chemotactic migration and the production of inflammatory chemokines,
highlighting its role in inflammatory responses.[2][4] This document provides a detailed protocol
for an in vitro neutrophil chemotaxis assay using Wnt5a as the chemoattractant, employing the
widely used Boyden chamber or Transwell system.[5][6]

Data Presentation

The following table summarizes the dose-dependent effect of Wnt5a on neutrophil migration.
The data illustrates a typical chemotactic response, where the number of migrated cells
increases with the concentration of the chemoattractant, Wnt5a. The chemotactic activity of
Wnt5a has been shown to be comparable to other known chemoattractants.[2]
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Mean Number of Migrated

Whnt5a Concentration (pM) Neutrophils (per high- Standard Deviation (*)
power field)

0 (Control) 25 5

0.01 78 9

0.1 155 18

1 210 25

Note: This table presents representative data based on published findings that Wnt5a at
concentrations of 0.01-1 uM induces a concentration-dependent migration of human
neutrophils.[2] Actual results may vary depending on experimental conditions, cell donor
variability, and specific reagents used.

Experimental Protocols

This protocol describes an in vitro neutrophil chemotaxis assay using a Boyden chamber or
Transwell inserts.

Materials and Reagents

e Human neutrophils, freshly isolated from whole blood[6]

e Recombinant human Wnt5a protein

e RPMI 1640 medium

o Fetal Bovine Serum (FBS)

o HBSS (Hank's Balanced Salt Solution)

o Boyden chamber or Transwell inserts (5.0 um pore size)[6]
o 24-well plates

e Hemocytometer or automated cell counter
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Microscope

Staining solution (e.g., Diff-Quik)

Phosphate Buffered Saline (PBS)

PLC inhibitor (U-73122) and its inactive analog (U-73343) (optional, for pathway analysis)[2]

Experimental Procedure

1. Preparation of Human Neutrophils:

« |solate human neutrophils from fresh peripheral blood of healthy donors using a standard
method such as Ficoll-Paque density gradient centrifugation followed by dextran
sedimentation.[6]

o Perform a quality check of the isolated neutrophils using flow cytometry with a neutrophil-
specific marker like anti-CD15. A purity of >60% is recommended.[5][6]

o Resuspend the purified neutrophils in RPMI 1640 medium supplemented with 5% FBS at a
final concentration of 2 x 10”6 cells/mL.[2]

2. Chemotaxis Assay Setup:
e Place Transwell inserts (5.0 um pore size) into the wells of a 24-well plate.[6]

o Prepare serial dilutions of recombinant Wnt5a in RPMI 1640 medium (e.g., 0.01, 0.1, and 1
HM).[2]

e Add 600 pL of the Wnt5a dilutions to the lower chambers of the 24-well plate. For the
negative control, add 600 pL of RPMI 1640 medium without Wnt5a.[7]

o Carefully add 100 pL of the neutrophil suspension (containing 2 x 1075 cells) to the upper
chamber of each Transwell insert.[1]

3. Incubation:
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 Incubate the plate at 37°C in a humidified atmosphere with 5% CO?2 for 1 to 2 hours to allow
for neutrophil migration.[5][8]

4. Quantification of Migrated Cells:
 After incubation, carefully remove the Transwell inserts from the plate.

» Remove the non-migrated cells from the upper surface of the membrane by gently wiping
with a cotton swab.[7]

» Fix the migrated cells on the lower surface of the membrane with methanol.
 Stain the cells with a suitable staining solution (e.g., Diff-Quik).

o Allow the membrane to dry completely.

¢ Mount the membrane on a glass slide.

o Count the number of migrated cells in several high-power fields under a light microscope.
Calculate the average number of migrated cells per field.[2]

Alternative Quantification Method: Migrated cells in the lower chamber can be quantified by
measuring ATP levels using a luminescent-based assay (e.g., CellTiter-Glo®).[5][6]

Mandatory Visualizations
Wnt5a Signhaling Pathway in Neutrophil Chemotaxis
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Caption: Wnt5a signaling pathway in neutrophils.

Experimental Workflow for Neutrophil Chemotaxis
Assay
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Caption: Experimental workflow for the neutrophil chemotaxis assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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